Cas no 173851-00-8 (2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI))

2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI) structure
173851-00-8 structure
Product Name:2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI)
CAS No:173851-00-8
MF:C6H12O2
MW:116.158282279968
CID:905962
PubChem ID:45085095
Update Time:2025-04-19

2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2-Pentanone, 3-hydroxy-4-methyl-, (R)- (9CI)
    • 2-Pentanone,3-hydroxy-4-methyl-,(R)-(9ci)
    • SCHEMBL8928019
    • 173851-00-8
    • Inchi: 1S/C6H12O2/c1-4(2)6(8)5(3)7/h4,6,8H,1-3H3/t6-/m1/s1
    • InChI Key: IGPIDYBTABPKQT-ZCFIWIBFSA-N
    • SMILES: O[C@@H](C(C)=O)C(C)C

Computed Properties

  • Exact Mass: 116.08376
  • Monoisotopic Mass: 116.083729621g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 2
  • Complexity: 86.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • PSA: 37.3
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